Cas no 922710-59-6 (Benzenesulfonamide,3-amino-N-[5-chloro-2-(1H-1,2,3-triazol-1-ylmethyl)phenyl]-)

• Product Name: Benzenesulfonamide,3-amino-N-[5-chloro-2-(1H-1,2,3-triazol-1-ylmethyl)phenyl]-
• CAS No: 922710-59-6
• MF: C₁₅H₁₄ClN₅O₂S
• MW: 363.821959972382
• CID: 739806
• PubChem ID: 76851736
• Update Time: 2025-04-19

Benzenesulfonamide,3-amino-N-[5-chloro-2-(1H-1,2,3-triazol-1-ylmethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-amino-N-[5-chloro-2-(1H-1,2,3-triazol-1-ylmethyl)phenyl]-
• SCHEMBL14610407
• 922710-59-6

• Inchi： 1S/C15H14ClN5O2S/c16-12-5-4-11(10-21-7-6-18-20-21)15(8-12)19-24(22,23)14-3-1-2-13(17)9-14/h1-9,19H,10,17H2
• InChI Key： RRLCFYBMLCBRIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN2C=CN=N2)C(=C1)NS(C1C=CC=C(C=1)N)(=O)=O

Computed Properties

• Exact Mass: 363.0556736g/mol
• Monoisotopic Mass: 363.0556736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 111Ų